Cas no 733757-89-6 (tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate)

• Product Name: tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate
• CAS No: 733757-89-6
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• MDL: MFCD11044974
• CID: 1024346
• PubChem ID: 50992799
• Update Time: 2025-06-11

tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(trifluoromethyl)-4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate
• tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate
• TERT-BUTYL 3-(TRIFLUOROMETHYL)-1,4,5,7-TETRAHYDRO-6H-PYRAZOLO[3,4-C]PYRIDINE-6-CARBOXYLATE
• tert-Butyl 3-(trifluoromethyl)-4,5-dihydro-2H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate
• 6-N-Boc-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
• XMKZXGSZQPUXKJ-UHFFFAOYSA-N
• 1402AC
• PC48634
• AX8232371
• ST24025885
• 6-tert-butoxyc
• SCHEMBL23794846
• starbld0031917
• DTXSID30679182
• CS-W022993
• AMY16419
• 6-tert-butoxycarbonyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
• MFCD11044974
• tert-Butyl 3-(trifluoromethyl)-2,4,5,7-tetrahydro-6H-pyrazolo[3,4-c]pyridine-6-carboxylate
• AKOS016001543
• 2417911-04-5
• DS-11853
• 733757-89-6
• G11516
• SY069141
• A866099
• 6-Boc-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
• SCHEMBL1424003
• 3-TRIFLUOROMETHYL-1,4,5,7-TETRAHYDRO-PYRAZOLO[3,4-C]PYRIDINE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL 3-(TRIFLUOROMETHYL)-1H,4H,5H,7H-PYRAZOLO[3,4-C]PYRIDINE-6-CARBOXYLATE
• DB-096971

• MDL： MFCD11044974
• Inchi： 1S/C12H16F3N3O2/c1-11(2,3)20-10(19)18-5-4-7-8(6-18)16-17-9(7)12(13,14)15/h4-6H2,1-3H3,(H,16,17)
• InChI Key： XMKZXGSZQPUXKJ-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(CN(C(=O)OC(C)(C)C)CC2)NN=1)(F)F

Computed Properties

• Exact Mass: 291.11900
• Monoisotopic Mass: 291.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 368.4±42.0 °C at 760 mmHg
• Flash Point: 176.6±27.9 °C
• PSA: 58.22000
• LogP: 2.65960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate

Research Brief on tert-Butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate (CAS: 733757-89-6)

The compound tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate (CAS: 733757-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazolo[3,4-c]pyridine core, is of particular interest due to its potential applications in drug discovery, especially as a building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting a range of diseases, including cancer, neurological disorders, and inflammatory conditions.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of small-molecule inhibitors. The trifluoromethyl group and the tert-butyl carboxylate moiety contribute to its unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are critical for optimizing drug-like characteristics. Recent publications have highlighted its use in the design of selective kinase inhibitors, where the pyrazolo[3,4-c]pyridine scaffold serves as a privileged structure for binding to ATP pockets of various kinases. For instance, a 2023 study demonstrated its incorporation into a novel series of PI3K inhibitors, showing promising preclinical activity against solid tumors.

In addition to its applications in oncology, this compound has also been investigated for its potential in central nervous system (CNS) drug development. The tetrahydropyrazolo[3,4-c]pyridine core is structurally similar to other CNS-active scaffolds, and recent work has explored its derivatization to target neurotransmitter receptors. A 2022 study reported the synthesis of analogs with high affinity for serotonin and dopamine receptors, suggesting potential applications in treating psychiatric and neurodegenerative disorders. The presence of the trifluoromethyl group was found to significantly influence binding affinity and selectivity, underscoring the importance of this structural feature.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate. A 2023 publication described a scalable, one-pot synthesis route that improves yield and reduces purification steps, making it more amenable to industrial-scale production. This development is particularly relevant given the growing demand for efficient synthetic methodologies in pharmaceutical manufacturing. The study also highlighted the compound's stability under various conditions, which is a critical factor for its handling and storage in research and production settings.

Looking ahead, the versatility of this compound suggests continued interest in its applications across multiple therapeutic areas. Ongoing research is exploring its incorporation into bifunctional molecules, such as PROTACs (proteolysis-targeting chimeras), where its structural features could enhance target engagement and degradation efficiency. Furthermore, computational studies are being employed to predict its reactivity and interactions with biological targets, aiding in the rational design of next-generation therapeutics. As the field advances, tert-butyl 3-(trifluoromethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate is poised to remain a valuable tool in medicinal chemistry and drug discovery.